Cas no 1955515-11-3 (1-(ethanesulfonyl)-3-methylpiperazine hydrochloride)

• Product Name: 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride
• CAS No: 1955515-11-3
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD30180803
• CID: 5241400
• PubChem ID: 122360371
• Update Time: 2026-03-08

1-(ethanesulfonyl)-3-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethylsulfonyl-3-methylpiperazine
• hydrochloride
• 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride

• MDL： MFCD30180803
• Inchi： 1S/C7H16N2O2S.ClH/c1-3-12(10,11)9-5-4-8-7(2)6-9;/h7-8H,3-6H2,1-2H3;1H
• InChI Key： FSSIVIHCZVFCQD-UHFFFAOYSA-N
• SMILES： S(N1CCNC(C)C1)(=O)(=O)CC.Cl

Additional information on 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride

1-(Ethanesulfonyl)-3-methylpiperazine Hydrochloride: A Comprehensive Overview

1-(Ethanesulfonyl)-3-methylpiperazine hydrochloride (CAS No. 1955515-11-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride.

The chemical structure of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride is composed of a piperazine ring substituted with an ethanesulfonyl group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The piperazine ring is a common motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The ethanesulfonyl group, on the other hand, adds polarity and can influence the compound's solubility and pharmacokinetic properties.

In terms of synthesis, 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride can be prepared through several routes. One common method involves the reaction of 3-methylpiperazine with ethanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Recent advancements in synthetic chemistry have also explored greener and more efficient methods to synthesize this compound, aligning with the growing emphasis on sustainable practices in pharmaceutical research.

The biological activities of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride have been extensively studied in recent years. One of its notable applications is as a potential modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in various neurological disorders such as depression and anxiety. Preclinical studies have demonstrated that 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride exhibits selective antagonism towards the 5-HT_2A receptor, suggesting its potential as a therapeutic agent for these conditions.

Beyond its interactions with serotonin receptors, 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride has also been investigated for its effects on other biological targets. For instance, it has shown activity against certain ion channels and enzymes involved in pain signaling pathways. These findings highlight the multifaceted nature of this compound and its potential to address multiple therapeutic areas.

In addition to its pharmacological properties, the safety profile of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride is an important consideration for its development as a drug candidate. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

The clinical development of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride is an active area of research. Several Phase I and Phase II clinical trials are currently underway to assess its safety and efficacy in treating various conditions. Early results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and tolerability profiles. These findings underscore the potential of 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride as a novel therapeutic agent.

In conclusion, 1-(ethanesulfonyl)-3-methylpiperazine hydrochloride (CAS No. 1955515-11-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery and development.